AbstractThe effect of the conditions of synthesis on the formation of micro- and nanoparticles of zirconium dioxide from a fluoride solution has been studied. It is shown that the finest particles are formed by precipitation from dilute solutions with a zirconium concentration of 0.02–0.04 mol/L and impurities of polyvinyl alcohol at a mass ratio of mZr : mPVC 1 : 0.1. To sinter ZrO2 nanoparticles, it is proposed to use the electroconsolidation method in a vacuum to obtain ceramics with high values of the hardness and elastic modulus.

AbstractUsing WC–B4C–Al2O3 as a binder, polycrystalline cubic boron nitride (PCBN) composite materials were synthesized under high temperature and ultra-high pressure conditions. X-ray diffraction (XRD) and scanning electron microscope (SEM) was used to analyze the phase composition and microstructure of the composite material. At the same time, the porosity, microhardness, flexural strength, and abrasion ratio of the composite material were tested. The research results show that at ultra-high pressure (6 GPa) and temperature between 1250 and 1550°C, the phase components in PCBN are mainly composed of BN, WB2, WB, and Al2O3. During low-temperature sintering, the internal structure of the sample is loose, with holes and gaps, resulting in poor compactness, low bending strength, and low microhardness. With the increase of temperature, the compactness, flexural strength, and microhardness of PCBN are obviously enhanced. When the sintering temperature is 1550°C, the comprehensive mechanical properties of PCBN are the best, with microhardness of 38.6 GPa, flexural strength of 789.6 MPa, and wear ratio of 9371.

AbstractThe coarse-grained structure of the WC–(Ti,Ta,W)C–10Co cemented carbide with a total concentration of TiC and TaC of 10 wt % and a ratio of 4 : 1, after sintering by new technology and additional annealing at a temperature of 1200°C for 7 h contains stochastically distributed inclusions of an elongated shape without a regular length-to-thickness ratio in addition to faceted WC grains, globular grains of the (Ti,Ta,W)C phase, and interlayers of the Co-based phase. The main chemical elements of these inclusions are W, Ti, and C described by the formula W2.3TiC2.6. The concentration of Co and Ta in this phase is at the level of statistical error (0.3%). The new chemical compound has a hexagonal cell of the GaSe phase (type H) with parameters a = 15.95 nm and c = 3.75 nm. Structural inclusions of various shapes 10–80 μm in size were found somewhere on the surfaces of the new phase, in which the concentration and dimensions of the Co-based phase are 1.5–4.0 and 6 times higher, respectively, than its similar characteristics in the main structure.

AbstractThe effect of the concentration of vanadium nitride additive (in the range from 0 to 10 wt %) on the phase formation, hardness, and fracture toughness of composite diamond-containing materials based on the 51Fe–32Cu–9Ni–8Sn matrix molded by cold pressing and subsequent vacuum hot pressing is investigated. It is found that the addition of 10 wt % of vanadium nitride to the 51Fe–32Cu–9Ni–8Sn composite is accompanied by an increase in the hardness from 3.86 to 8.58 GPa with a slight decrease in the fracture toughness from 5.55 to 4.76 MPa m1/2. Moreover, the H(CVN) dependence has two characteristic segments that differ in the slope. The hardness increases insignificantly (from 3.86 to 5.26 GPa) in the range of 0 4 wt %) is characterized by a more substantial increase in the hardness and a more significant decrease in the grain size. It is shown that these parameters are achieved owing to the dispersion mechanism of strengthening and modification of the structure (a decrease in the mean particle size of the matrix phase, the formation of new (Fe3Ni)0.5 and Cu3Fe17 phases, and the precipitation of primary and secondary phases of vanadium nitride) and phase composition of the composites.

AbstractHigh-strength carbon fiber reinforced polymers (CFRPs) are advanced superhard engineering materials being extensively utilized in modern aerospace industries but show poor machinability. The present paper aims to address the performance of the diamond-coated special tools on the machining properties of high-strength CFRP composites. The studied CFRP specimen was a multidirectional composite laminate fabricated by high-strength T700 carbon fibers and epoxy resin. The tool performance on the cutting of high-strength CFRPs was studied in terms of thrust force, specific drilling energy, surface defects status, and cut product quality. The results indicate that tool geometries significantly affect the composite cutting responses, and the step drill outperforms the candlestick tool due to the step-shaped structure that alleviates the severe interaction with the hard CFRP composite workpiece during the chip separation process. The CFRP composite is prone to serious surface flaws because of its inherent anisotropy and heterogeneity despite the use of diamond-coated tools. Moreover, well-designed geometrical modification of diamond tools can greatly improve the composite surface quality.

AbstractThe effect of composition and activating impurities on the structure of a Al2O3–C composite was studied. Porosity and structural morphology features were investigated. Such physicomechanical properties of synthesized samples as bending strength and hardness were also measured. Optimal values of these parameters with respect to composition and technological regimes of synthesis were established.

AbstractIn this study, composite nanoparticles of B4C–TiB2 were produced by combustion synthesis. Production was carried out by self-propagating high-temperature synthesis (SHS) method in atmospheric conditions by using oxide raw materials (B2O3, TiO2), carbon black and magnesium as a reducing agent. The effect of Mg particle size on SHS efficiency was investigated. Single-stage and 2‑stage leaching processes were carried out to remove undesired phases in the SHS product. In the 1st HCl acid leaching process, the leaching temperature and leaching duration were optimized. As a result of the 2nd leaching process with the addition of carbonic acid and H2O2, commercial quality nanoparticle synthesis was performed. Results revealed that the increase in Mg particle size decreased the SHS efficiency, however very fine particle sized Mg usage decreased the SHS efficiency due to the evaporation and scatter of Mg. The optimum Mg particle size was determined as 75–150 µm. Since it has a significant effect on the removal of Mg-borate phases, 90°C was determined as the optimum leaching temperature. The optimum leaching duration was determined to be 60 min. As a result of optimized leaching processes, 99.11% purity B4C–TiB2 nanoparticle with 193.5 nm particle size and 30.65 m2/g surface area was synthesized.

AbstractFirst-principles calculations within the framework of density-functional theory (DFT) are implemented to investigate the high-pressure behavior of ultrahigh high-pressure phases of zirconia (ZrO2) and hafnia (HfO2) compounds. We have studied the phase relations among the highest-pressure phases of these dioxides: The previously observed OII (cotunnite) phase, Fe2P-type phase, and the recently predicted Ni2In-type phase. Our calculations, using the generalized gradient approximation (GGA), predict unusual phase transition of OII phase with respect to Fe2P phase. In both dioxides, our enthalpy calculations show that OII phase transforms to Fe2P phase at 96 GPa (122 GPa) for ZrO2 (HfO2), where Fe2P phase remains stable up to 254 GPa (310 GPa) in ZrO2 (HfO2) before it transforms back to OII phase, indicating a reentrant transition behavior of OII phase. Our calculations show that OII → Fe2P and Fe2P → OII transitions are associated with a slight change in both volume and enthalpy. Consequently, we have concluded that the transition to Ni2In phase likely occurs from OII phase rather than Fe2P phase, and thus we provide an updated high-pressure phase transition sequence for zirconia and hafnia at such extreme pressures. The OII → Ni2In transition is predicted to occur at 302 and 372 GPa in zirconia and hafnia, respectively. Furthermore, to obtain a deeper insight into the mechanism of the phase transitions in ZrO2 and HfO2, the effect of the components of the enthalpy difference across our predicted phase transitions has been thoroughly investigated.

AbstractUsing the technology of vacuum compression sintering, which makes it possible to obtain hard alloys with a high level of mechanical and operational properties, the influence of gas pressure growth rates of 0.08, 0.2, and 0.5 MPa/min to 5 MPa during vacuum compression sintering on the structure and properties of the VK6M fine grained hard alloy is investigated. A positive effect of increasing the rate of gas pressure growth on the ultimate flexural strength and operational stability due to obtaining a structure with finer graines (dWC = 1.24 μm), reducing the residual microporosity to A1 0.02, increasing the shape factor of carbide grains to 0.84, and decreasing the intensity of gas desorption by a factor of 2.5–7.0 is established. The ultimate flexural strength of the alloy sintered at a gas pressure growth rate of 0.5 MPa/min is 1.35 times higher compared to that of the alloy sintered at a gas pressure growth rate of 0.08 MPa/min and 1.5 times higher compared to that of the alloy sintered in a vacuum, while the relative operational stability against rough milling in the first case is higher by 1.35 and 1.8 times compared to those in the corresponding other two cases, respectively.

AbstractDense composite ceramics based on B4C with an addition of 10 to 50 wt % of B3Si were obtained by hot pressing. An increased amount of boron silicide decreases the hot pressing temperature to obtain a high-density material. We found a hot pressing temperature, optimal for each of the compositions and possess the highest hardness, which is associated with the formation of a fine-grained structure. Densification occurs during reactive hot pressing, which consists in the decomposition of B3Si into Si and BSin (n = 12–23) and further interaction with B4C to form SiC and B12(Si,B,C)3. The modification of boron carbide with silicon leads to the stabilization of hardness at ~24–26 GPa in the load range from 2 to 200 N. The highest bending strength of ~500 MPa is observed for samples with up to 20 wt % of B3Si. The optimal composition, which combines high values of hardness and flexural strength, is B4C–20 wt % B3Si.